88-22-2

2-Amino-3,5-dimethylbenzenesulfonic acid

In Stock

• CAS RN:
• 88-22-2

• Formula:
• C8H11NO3S

• InChI:
• InChI=1S/C8H11NO3S/c1-5-3-6(2)8(9)7(4-5)13(10,11)12/h3-4H,9H2,1-2H3,(H,10,11,12)

• InChIKey:
• CFCXQQUQLZIZPI-UHFFFAOYSA-N

• 2-Amino-3,5-dimethylbenzenesulfonic acid is a useful research compound. Its molecular formula is C8H11NO3S and its molecular weight is 201.25 g/mol. The purity is usually 95%.

8-Fluoro-2-methylquinolin-4-ol

In Stock

• CAS RN:
• 5288-22-2

• Formula:
• C10H8FNO

• InChI:
• InChI=1S/C10H8FNO/c1-6-5-9(13)7-3-2-4-8(11)10(7)12-6/h2-5H,1H3,(H,12,13)

• InChIKey:
• LLUXFHIYAWGJGO-UHFFFAOYSA-N

• 8-Fluoro-2-methylquinolin-4-ol is a useful research compound. Its molecular formula is C10H8FNO and its molecular weight is 177.17 g/mol. The purity is usually 95%.

1-(Phenylsulfonyl)-2-pyrrolecarbonitrile

Usually In Stock

• CAS RN:
• 97188-22-2

• Formula:
• C11H8N2O2S

• InChI:
• InChI=1S/C11H8N2O2S/c12-9-10-5-4-8-13(10)16(14,15)11-6-2-1-3-7-11/h1-8H

• InChIKey:
• XXJCLUNFWADISV-UHFFFAOYSA-N

• 1-(Phenylsulfonyl)-2-pyrrolecarbonitrile is a useful research compound. Its molecular formula is C11H8N2O2S and its molecular weight is 232.26 g/mol. The purity is usually 95%.

(S)-2-Amino-3-(4-nitrophenyl)propan-1-ol

In Stock

• CAS RN:
• 89288-22-2

• Formula:
• C9H12N2O3

• InChI:
• InChI=1S/C9H12N2O3/c10-8(6-12)5-7-1-3-9(4-2-7)11(13)14/h1-4,8,12H,5-6,10H2/t8-/m0/s1

• InChIKey:
• PCLGMKWXPXAGEO-QMMMGPOBSA-N

• (S)-2-Amino-3-(4-nitrophenyl)propan-1-ol, also known as (S)-2-Amino-3-(4-nitrophenyl)propan-1-ol, is a useful research compound. Its molecular formula is C9H12N2O3 and its molecular weight is 196.2 g/mol. The purity is usually 95%.

[(1S,2S,4R,6S,8S,11R,12S,14R,16R,17S)-2,17-Dimethyl-5,15-dioxahexacyclo[9.8.0.02,8.04,6.012,17.014,16]nonadecan-16-yl] acetate

In Stock

• CAS RN:
• 50588-22-2

• Formula:
• C21H30O4

• InChI:
• InChI=1S/C21H30O4/c1-11(22)24-21-18(25-21)9-15-13-5-4-12-8-16-17(23-16)10-19(12,2)14(13)6-7-20(15,21)3/h12-18H,4-10H2,1-3H3/t12-,13+,14-,15-,16-,17+,18+,19-,20-,21+/m0/s1

• InChIKey:
• AEFVYXKODUCZPV-YMXFGFFISA-N

• [(1S,2S,4R,6S,8S,11R,12S,14R,16R,17S)-2,17-Dimethyl-5,15-dioxahexacyclo[9.8.0.02,8.04,6.012,17.014,16]nonadecan-16-yl] acetate, also known as [(1S,2S,4R,6S,8S,11R,12S,14R,16R,17S)-2,17-Dimethyl-5,15-dioxahexacyclo[9.8.0.02,8.04,6.012,17.014,16]nonadecan-16-yl] acetate, is a useful research compound. Its molecular formula is C21H30O4 and its molecular weight is 346.5 g/mol. The purity is usually 95%.

Ethyl 6-oxo-6-[3-(thiomorpholinomethyl)phenyl]hexanoate

In Stock

• CAS RN:
• 898788-22-2

• Formula:
• C19H27NO3S

• InChI:
• InChI=1S/C19H27NO3S/c1-2-23-19(22)9-4-3-8-18(21)17-7-5-6-16(14-17)15-20-10-12-24-13-11-20/h5-7,14H,2-4,8-13,15H2,1H3

• InChIKey:
• YUNBZZMSSMQKEM-UHFFFAOYSA-N

• Ethyl 6-oxo-6-[3-(thiomorpholinomethyl)phenyl]hexanoate is a useful research compound. Its molecular formula is C19H27NO3S and its molecular weight is 349.5 g/mol. The purity is usually 95%.

alpha-D-erythro-Pentofuranoside,methyl3,5-diamino-2,3,5-trideoxy-(9CI)

• CAS RN:
• 152388-22-2

• Formula:
• C6H14N2O2

• InChI:
• InChI=1S/C6H14N2O2/c1-9-6-2-4(8)5(3-7)10-6/h4-6H,2-3,7-8H2,1H3/t4-,5+,6-/m0/s1

• InChIKey:
• WQMISXRQMWWXKU-JKUQZMGJSA-N

• Alpha-D-erythro-Pentofuranoside,methyl3,5-diamino-2,3,5-trideoxy-(9CI), also known as Alpha-D-erythro-Pentofuranoside,methyl3,5-diamino-2,3,5-trideoxy-(9CI), is a useful research compound. Its molecular formula is C6H14N2O2 and its molecular weight is 146.19. The purity is usually 95%.

4-(3-chloro-4-methoxybenzoyl)-5-(3-chlorophenyl)-1-(2-(dimethylamino)ethyl)-3-hydroxy-1H-pyrrol-2(5H)-one

In Stock

• CAS RN:
• 636988-22-2

• Formula:
• C22H22Cl2N2O4

• InChI:
• InChI=1S/C22H22Cl2N2O4/c1-25(2)9-10-26-19(13-5-4-6-15(23)11-13)18(21(28)22(26)29)20(27)14-7-8-17(30-3)16(24)12-14/h4-8,11-12,19,27H,9-10H2,1-3H3/b20-18+

• InChIKey:
• AXKNQVFKAKIBET-UHFFFAOYSA-N

• 4-(3-chloro-4-methoxybenzoyl)-5-(3-chlorophenyl)-1-(2-(dimethylamino)ethyl)-3-hydroxy-1H-pyrrol-2(5H)-one is a useful research compound. Its molecular formula is C22H22Cl2N2O4 and its molecular weight is 449.33. The purity is usually 95%.

2-(2,5-difluorophenyl)-2-{[(9H-fluoren-9-ylmethoxy)carbonyl]amino}acetic acid

In Stock

• CAS RN:
• 678988-22-2

• Formula:
• C23H17F2NO4

• InChI:
• InChI=1S/C23H17F2NO4/c24-13-9-10-20(25)18(11-13)21(22(27)28)26-23(29)30-12-19-16-7-3-1-5-14(16)15-6-2-4-8-17(15)19/h1-11,19,21H,12H2,(H,26,29)(H,27,28)

• InChIKey:
• IFRHOKKAJGRVJG-UHFFFAOYSA-N

• 2-(2,5-difluorophenyl)-2-{[(9H-fluoren-9-ylmethoxy)carbonyl]amino}acetic acid is a useful research compound. Its molecular formula is C23H17F2NO4 and its molecular weight is 409.389. The purity is usually 95%.

(E)-3-(2-bromo-5-hydroxy-4-methoxyphenyl)-N-(2-chlorophenyl)-2-cyanoprop-2-enamide

Usually In Stock

• CAS RN:
• 848288-22-2

• Formula:
• C17H12BrClN2O3

• InChI:
• InChI=1S/C17H12BrClN2O3/c1-24-16-8-12(18)10(7-15(16)22)6-11(9-20)17(23)21-14-5-3-2-4-13(14)19/h2-8,22H,1H3,(H,21,23)/b11-6+

• InChIKey:
• RIOXBJSOPUMELS-UHFFFAOYSA-N

• (E)-3-(2-bromo-5-hydroxy-4-methoxyphenyl)-N-(2-chlorophenyl)-2-cyanoprop-2-enamide is a useful research compound. Its molecular formula is C17H12BrClN2O3 and its molecular weight is 407.65. The purity is usually 95%.

N'-(4,6-difluoro-1,3-benzothiazol-2-yl)-3,5-dimethoxybenzohydrazide

In Stock

• CAS RN:
• 851988-22-2

• Formula:
• C16H13F2N3O3S

• InChI:
• InChI=1S/C16H13F2N3O3S/c1-23-10-3-8(4-11(7-10)24-2)15(22)20-21-16-19-14-12(18)5-9(17)6-13(14)25-16/h3-7H,1-2H3,(H,19,21)(H,20,22)

• InChIKey:
• VNMWLLXSZLHXSE-UHFFFAOYSA-N

• N'-(4,6-difluoro-1,3-benzothiazol-2-yl)-3,5-dimethoxybenzohydrazide is a useful research compound. Its molecular formula is C16H13F2N3O3S and its molecular weight is 365.35. The purity is usually 95%.

N-(2-(6-(isopropylthio)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)ethyl)benzamide

In Stock

• CAS RN:
• 872988-22-2

• Formula:
• C17H19N5OS

• InChI:
• InChI=1S/C17H19N5OS/c1-12(2)24-16-9-8-14-19-20-15(22(14)21-16)10-11-18-17(23)13-6-4-3-5-7-13/h3-9,12H,10-11H2,1-2H3,(H,18,23)

• InChIKey:
• FDFNUBNIZKLAJC-UHFFFAOYSA-N

• N-(2-(6-(isopropylthio)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)ethyl)benzamide is a useful research compound. Its molecular formula is C17H19N5OS and its molecular weight is 341.43. The purity is usually 95%.

ethyl 4-(2-{1'H-spiro[cyclohexane-1,2'-quinazoline]sulfanyl}acetamido)benzoate

In Stock

• CAS RN:
• 893788-22-2

• Formula:
• C24H27N3O3S

• InChI:
• InChI=1S/C24H27N3O3S/c1-2-30-23(29)17-10-12-18(13-11-17)25-21(28)16-31-22-19-8-4-5-9-20(19)26-24(27-22)14-6-3-7-15-24/h4-5,8-13,26H,2-3,6-7,14-16H2,1H3,(H,25,28)

• InChIKey:
• ZQZIMSYEYZXVME-UHFFFAOYSA-N

• Ethyl 4-(2-{1'H-spiro[cyclohexane-1,2'-quinazoline]sulfanyl}acetamido)benzoate is a useful research compound. Its molecular formula is C24H27N3O3S and its molecular weight is 437.56. The purity is usually 95%.

N-(4-methoxyphenethyl)-2-(2-((4-methylbenzyl)thio)thiazol-4-yl)acetamide

In Stock

• CAS RN:
• 953988-22-2

• Formula:
• C22H24N2O2S2

• InChI:
• InChI=1S/C22H24N2O2S2/c1-16-3-5-18(6-4-16)14-27-22-24-19(15-28-22)13-21(25)23-12-11-17-7-9-20(26-2)10-8-17/h3-10,15H,11-14H2,1-2H3,(H,23,25)

• InChIKey:
• JRHJXWXTAREZGR-UHFFFAOYSA-N

• N-(4-methoxyphenethyl)-2-(2-((4-methylbenzyl)thio)thiazol-4-yl)acetamide is a useful research compound. Its molecular formula is C22H24N2O2S2 and its molecular weight is 412.57. The purity is usually 95%.

4-Amino-2,6-dichloronicotinic acid

In Stock

• CAS RN:
• 929288-22-2

• Formula:
• C6H4Cl2N2O2

• InChI:
• InChI=1S/C6H4Cl2N2O2/c7-3-1-2(9)4(6(11)12)5(8)10-3/h1H,(H2,9,10)(H,11,12)

• InChIKey:
• VOVZKEQDQUXIDG-UHFFFAOYSA-N

• 4-Amino-2,6-dichloronicotinic acid is a useful research compound. Its molecular formula is C6H4Cl2N2O2 and its molecular weight is 207.01 g/mol. The purity is usually 95%.

Methyl 3-[5-(anilinocarbonyl)-2-furyl]-2-thiophenecarboxylate

In Stock

• CAS RN:
• 241488-22-2

• Formula:
• C17H13NO4S

• InChI:
• InChI=1S/C17H13NO4S/c1-21-17(20)15-12(9-10-23-15)13-7-8-14(22-13)16(19)18-11-5-3-2-4-6-11/h2-10H,1H3,(H,18,19)

• InChIKey:
• RLESMLWWGMYSAV-UHFFFAOYSA-N

• 3-[5-[anilino(oxo)methyl]-2-furanyl]-2-thiophenecarboxylic acid methyl ester is a member of furans and an aromatic amide.

Ethyl 2-ethylcyclopropane-1-carboxylate

Usually In Stock

• CAS RN:
• 115188-22-2

• Formula:
• C8H14O2

• InChI:
• InChI=1S/C8H14O2/c1-3-6-5-7(6)8(9)10-4-2/h6-7H,3-5H2,1-2H3

• InChIKey:
• YHHXIIBFDYCARD-UHFFFAOYSA-N

• Ethyl 2-ethylcyclopropane-1-carboxylate, also known as Ethyl 2-ethylcyclopropane-1-carboxylate, is a useful research compound. Its molecular formula is C8H14O2 and its molecular weight is 142.2 g/mol. The purity is usually 95%.

(2S)-N-[5-[3-[4-[[(2S)-2-amino-5-(diaminomethylideneamino)pentanoyl]amino]butylamino]propanoylamino]pentyl]-2-[[2-(2,4-dihydroxyphenyl)acetyl]amino]butanediamide

• CAS RN:
• 107288-22-2

• Formula:
• C30H52N10O7

• InChI:
• InChI=1S/C30H52N10O7/c31-22(7-6-15-39-30(33)34)28(46)37-14-5-4-11-35-16-10-26(44)36-12-2-1-3-13-38-29(47)23(19-25(32)43)40-27(45)17-20-8-9-21(41)18-24(20)42/h8-9,18,22-23,35,41-42H,1-7,10-17,19,31H2,(H2,32,43)(H,36,44)(H,37,46)(H,38,47)(H,40,45)(H4,33,34,39)/t22-,23-/m0/s1

• InChIKey:
• FWMLZLXWSGWYGY-GOTSBHOMSA-N

• (2S)-N-[5-[3-[4-[[(2S)-2-amino-5-(diaminomethylideneamino)pentanoyl]amino]butylamino]propanoylamino]pentyl]-2-[[2-(2,4-dihydroxyphenyl)acetyl]amino]butanediamide is a natural product found in Trichonephila clavata with data available.

Ethyl 2-((5-fluoro-2-(3-fluoro-5-(trifluoromethyl)pyridin-2-yl)-6-methylpyrimidin-4-yl)sulfonyl)acetate

In Stock

• CAS RN:
• 1823188-22-2

• Formula:
• C15H12F5N3O4S

• InChI:
• InChI=1S/C15H12F5N3O4S/c1-3-27-10(24)6-28(25,26)14-11(17)7(2)22-13(23-14)12-9(16)4-8(5-21-12)15(18,19)20/h4-5H,3,6H2,1-2H3

• InChIKey:
• QARFGWJPCRPKNE-UHFFFAOYSA-N

• Ethyl 2-((5-fluoro-2-(3-fluoro-5-(trifluoromethyl)pyridin-2-yl)-6-methylpyrimidin-4-yl)sulfonyl)acetate is a useful research compound. Its molecular formula is C15H12F5N3O4S and its molecular weight is 425.3 g/mol. The purity is usually 95%.

1-[(2,4-Dichloropyridin-3-yl)sulfonyl]-4-ethynylpiperidin-4-ol

Usually In Stock

• CAS RN:
• 2094388-22-2

• Formula:
• C12H12Cl2N2O3S

• InChI:
• InChI=1S/C12H12Cl2N2O3S/c1-2-12(17)4-7-16(8-5-12)20(18,19)10-9(13)3-6-15-11(10)14/h1,3,6,17H,4-5,7-8H2

• InChIKey:
• ZOBDCULVOQCUMZ-UHFFFAOYSA-N

• 1-[(2,4-Dichloropyridin-3-yl)sulfonyl]-4-ethynylpiperidin-4-ol is a useful research compound. Its molecular formula is C12H12Cl2N2O3S and its molecular weight is 335.2. The purity is usually 95%.

N-[[4-(Furan-3-yl)thiophen-2-yl]methyl]thiophene-2-carboxamide

Usually In Stock

• CAS RN:
• 2379988-22-2

• Formula:
• C14H11NO2S2

• InChI:
• InChI=1S/C14H11NO2S2/c16-14(13-2-1-5-18-13)15-7-12-6-11(9-19-12)10-3-4-17-8-10/h1-6,8-9H,7H2,(H,15,16)

• InChIKey:
• LIBNVBYEYPBBLS-UHFFFAOYSA-N

• N-[[4-(Furan-3-yl)thiophen-2-yl]methyl]thiophene-2-carboxamide is a useful research compound. Its molecular formula is C14H11NO2S2 and its molecular weight is 289.37. The purity is usually 95%.

N-[(2-chloropyrimidin-4-yl)methyl]ethanamine

Usually In Stock

• CAS RN:
• 1289388-22-2

• Formula:
• C7H10ClN3

• InChI:
• InChI=1S/C7H10ClN3/c1-2-9-5-6-3-4-10-7(8)11-6/h3-4,9H,2,5H2,1H3

• InChIKey:
• APYMPKCCUYYGTF-UHFFFAOYSA-N

• N-[(2-chloropyrimidin-4-yl)methyl]ethanamine is a useful research compound. Its molecular formula is C7H10ClN3 and its molecular weight is 171.628. The purity is usually 95%.

K-(D-1-Nal)-FwLL-NH2

Usually In Stock

• CAS RN:
• 1394288-22-2

• Formula:
• C51H67N9O6

• InChI:
• InChI=1S/C51H67N9O6/c1-31(2)25-41(46(54)61)56-48(63)42(26-32(3)4)58-51(66)45(29-36-30-55-40-23-11-10-21-38(36)40)60-49(64)43(27-33-15-6-5-7-16-33)59-50(65)44(57-47(62)39(53)22-12-13-24-52)28-35-19-14-18-34-17-8-9-20-37(34)35/h5-11,14-21,23,30-32,39,41-45,55H,12-13,22,24-29,52-53H2,1-4H3,(H2,54,61)(H,56,63)(H,57,62)(H,58,66)(H,59,65)(H,60,64)/t39-,41-,42-,43-,44+,45+/m0/s1

• InChIKey:
• NCMQVOQOKBIHPA-MHRDGXECSA-N

• K-(D-1-Nal)-FwLL-NH2 is a high affinity and potent ghrelin receptor inverse agonist (Ki values are 4.9 and 31 nM in COS7 and HEK293T cells, respectively), which blocks ghrelin receptor-mediated Gq- and G13-dependent signaling pathways.